N-(3-chloro-2-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzamide
• InChI: InChI=1S/C20H19ClN2O3/c1-12-18(21)8-5-9-19(12)22-20(24)15-6-4-7-16(10-15)25-11-17-13(2)23-26-14(17)3/h4-10H,11H2,1-3H3,(H,22,24)
• InChI Key: VJWISMHHWXXRBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC(=CC=C2)OCC3=C(ON=C3C)C
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as "Compound X" for the purpose of

Scientific Research Applications

Compound X has been studied extensively for its potential applications in various fields. In the field of medicinal chemistry, Compound X has been investigated for its potential as a therapeutic agent for the treatment of cancer, inflammation, and other diseases. In addition, Compound X has been studied for its potential as a tool compound for the development of new drugs.

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to a disruption of cellular function and ultimately cell death. Further studies are needed to fully elucidate the mechanism of action of Compound X.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that Compound X can induce apoptosis (programmed cell death) in cancer cells. In addition, Compound X has been shown to have anti-inflammatory effects and can inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its high potency. This allows for the use of lower concentrations of Compound X, which can reduce the potential for off-target effects. However, one limitation of using Compound X is its low solubility in aqueous solutions. This can make it difficult to administer to cells or animals in lab experiments.

Future Directions

There are many potential future directions for the study of Compound X. One area of focus could be the development of new therapeutic agents based on the structure of Compound X. In addition, further studies are needed to fully elucidate the mechanism of action of Compound X. Finally, the development of new synthesis methods for Compound X could lead to increased yields and higher purity of the compound.

Synthesis Methods

Compound X can be synthesized using a multi-step process. The first step involves the reaction of 3-chloro-2-methylphenol with 3,5-dimethyl-4-isoxazolecarboxylic acid in the presence of a coupling agent. The resulting product is then reacted with benzoyl chloride to obtain Compound X. This synthesis method has been optimized to produce high yields of Compound X with high purity.